Cas no 900002-79-1 (N-benzyl-1-(3,4-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide)

• Product Name: N-benzyl-1-(3,4-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide
• CAS No: 900002-79-1
• MF: C₂₃H₂₅N₃O₃
• MW: 391.46290564537
• CID: 5492693
• Update Time: 2025-07-09

N-benzyl-1-(3,4-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-1-(3,4-dimethoxyphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• N-benzyl-1-(3,4-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

• Inchi： 1S/C23H25N3O3/c1-28-20-11-10-18(15-21(20)29-2)22-19-9-6-12-25(19)13-14-26(22)23(27)24-16-17-7-4-3-5-8-17/h3-12,15,22H,13-14,16H2,1-2H3,(H,24,27)
• InChI Key： ZPSZCXPHCNYKEZ-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(C(NCC1=CC=CC=C1)=O)C2C1=CC=C(OC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-benzyl-1-(3,4-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

Comprehensive Overview of N-benzyl-1-(3,4-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS No. 900002-79-1)

The compound N-benzyl-1-(3,4-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS No. 900002-79-1) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique pyrrolopyrazine core, combined with benzyl and dimethoxyphenyl substituents, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly intrigued by its potential bioactivity and selective binding properties, which align with current trends in targeted therapy and precision medicine.

In recent years, the demand for heterocyclic compounds like N-benzyl-1-(3,4-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide has surged due to their versatility in medicinal chemistry. This compound's multi-ring system and functional groups enable interactions with biological targets, such as enzymes and receptors, making it a subject of studies in neurodegenerative diseases and metabolic disorders. Users frequently search for terms like "pyrrolopyrazine derivatives" and "benzyl carboxamide applications," reflecting growing curiosity about its mechanisms and synthetic pathways.

The synthesis of CAS No. 900002-79-1 involves advanced organic chemistry techniques, including catalytic coupling and protecting group strategies. Its 3,4-dimethoxyphenyl moiety is notable for enhancing solubility and bioavailability, a hot topic in drug formulation. Additionally, the N-benzyl group contributes to its stability, a critical factor for pharmaceutical storage and delivery systems. These attributes are often highlighted in queries like "how to improve drug solubility" and "stable carboxamide compounds," underscoring its relevance in modern research.

From an SEO perspective, this compound's description integrates high-value keywords such as "pyrrolo[1,2-a]pyrazine synthesis" and "dimethoxyphenyl derivatives," which are frequently searched in academic and industrial databases. Its potential role in cancer research and inflammatory pathways further amplifies its visibility, as these are trending topics in biomedical literature. The compound's CAS registry number (900002-79-1) also serves as a precise identifier for researchers seeking reliable data.

In conclusion, N-benzyl-1-(3,4-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide represents a cutting-edge example of heterocyclic innovation. Its combination of structural complexity and functional adaptability positions it at the forefront of chemical biology and therapeutic development. As interest in small-molecule drugs and biocompatible materials grows, this compound is poised to remain a key player in scientific advancements.